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Compound of Interest

Compound Name: GO007-LK
Cat. No.: B15586906
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing G007-LK, a potent
and selective inhibitor of Tankyrase 1 and 2, adherence to proper disposal protocols is
essential for maintaining a safe and compliant laboratory environment. While G007-LK is not
classified as a hazardous substance according to Regulation (EC) No. 1907/2006 (REACH),
responsible chemical management practices must be followed. This guide provides detailed,
step-by-step procedures for the appropriate disposal of G007-LK in various forms.

Key Chemical and Physical Properties

A summary of the key quantitative data for G007-LK is presented below to inform handling and
disposal decisions.
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Property Value

CAS Number 1380672-07-0

Molecular Formula C25H16CIN7O3S
Molecular Weight 529.96 g/mol
Appearance White to off-white powder
Solubility DMSO: 25 mg/mL

Experimental Protocols for Disposal

The following protocols provide detailed methodologies for the proper disposal of G0O07-LK in
its pure form, as a solution, and for its empty containers.

Disposal of Unused G007-LK (Solid)

* Non-Hazardous Waste Stream: Unused or expired solid GO07-LK should be disposed of as
non-hazardous chemical waste.

o Packaging: Ensure the material is in a securely sealed container to prevent dust formation.
The original container is ideal.

o Labeling: Clearly label the container as "Non-Hazardous Waste" and include the chemical
name "G007-LK".

o Collection: Place the sealed and labeled container in the designated collection area for non-
hazardous solid chemical waste, following your institution's specific waste management
procedures.

Disposal of G007-LK Solutions

e Solvent Consideration: The primary determinant for the disposal of G0O07-LK solutions is the
solvent used.

e Aqueous Solutions: For dilute agueous solutions of G007-LK, consult your institution's
guidelines for the disposal of non-hazardous agueous waste. In many cases, these can be
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neutralized to a pH between 6.0 and 8.0 and then discharged to the sanitary sewer with
copious amounts of water. Always verify local regulations before drain disposal.

o Organic Solvent Solutions: Solutions of G0O07-LK in organic solvents (e.g., DMSO) must be
disposed of as hazardous chemical waste due to the flammability and potential toxicity of the
solvent.

o Collection: Collect the waste solution in a designated, properly sealed, and labeled
hazardous waste container.

o Labeling: The label must clearly indicate the full chemical name of all components (e.g.,
"G007-LK in Dimethyl Sulfoxide™") and their approximate concentrations.

o Segregation: Do not mix with other incompatible waste streams.

Disposal of Empty G007-LK Containers

» Triple Rinsing: To ensure the removal of any residual chemical, triple rinse the empty
container with a suitable solvent (e.g., ethanol or acetone).

¢ Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as
hazardous chemical waste, following the procedure for organic solvent solutions.
Subsequent rinsates may be managed as non-hazardous waste, depending on institutional
policies.

o Container Defacing: After rinsing, deface or remove the original label to prevent misuse.

» Final Disposal: The clean, defaced container can typically be disposed of in the regular
laboratory glass or plastic recycling stream, or as general waste, in accordance with your
facility's procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of G007-
LK.
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Caption: Decision tree for G007-LK disposal.

o To cite this document: BenchChem. [Proper Disposal of GO0O7-LK: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586906/docs#proper-disposal-of-g007-lk-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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